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Compound of Interest

Compound Name: Adiponitrile
CAS No.: 68411-90-5
Cat. No.: B7769403
Get Quote
. J

Technical Support Center: Adiponitrile
Electrosynthesis

This technical support center provides troubleshooting guidance and frequently asked
guestions to assist researchers, scientists, and drug development professionals in optimizing
the electrosynthesis of adiponitrile (ADN).

Troubleshooting Guide

This guide addresses common issues encountered during adiponitrile electrosynthesis, with a
focus on optimizing current density for improved efficiency and selectivity.

Issue 1: Low Faradaic Efficiency and/or Low Selectivity for Adiponitrile (ADN)

High rates of byproduct formation, primarily propionitrile (PN) and various oligomers, can
significantly reduce the efficiency and selectivity of ADN synthesis.

Potential Causes and Solutions:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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